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Cat. No.: B191853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sequoyitol, also known as 5-O-methyl-myo-inositol, is a naturally occurring cyclitol, a type of

sugar alcohol. It is found in a variety of plants, including soybeans (Glycine max) and various

species of mistletoe.[1] As a derivative of myo-inositol, the most abundant inositol isomer in

nature, sequoyitol has garnered significant interest in the scientific community, particularly for

its potential therapeutic applications. This technical guide provides a comprehensive overview

of the chemical and physical properties of sequoyitol, detailed experimental protocols for its

analysis, and insights into its biological significance, with a focus on its role in insulin signaling

pathways.

Chemical and Physical Properties
Sequoyitol is a white to off-white solid powder. Its chemical structure consists of a myo-inositol

ring with a methyl group attached to the hydroxyl group at the 5th carbon position.

Table 1: General and Chemical Properties of Sequoyitol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b191853?utm_src=pdf-interest
https://www.benchchem.com/product/b191853?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sequoyitol
https://www.benchchem.com/product/b191853?utm_src=pdf-body
https://www.benchchem.com/product/b191853?utm_src=pdf-body
https://www.benchchem.com/product/b191853?utm_src=pdf-body
https://www.benchchem.com/product/b191853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Systematic Name

(1R,2S,4R,5S)-6-

methoxycyclohexane-

1,2,3,4,5-pentol

[1]

Common Synonyms
5-O-Methyl-myo-inositol, 1D-5-

O-Methyl-myo-inositol
[1]

Molecular Formula C₇H₁₄O₆ [1]

Molecular Weight 194.18 g/mol [1]

CAS Number 523-92-2 [1]

Appearance White to off-white solid powder MedChemExpress

Table 2: Physical and Spectroscopic Properties of
Sequoyitol
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Property Value Source(s)

Melting Point 241-244 °C ChemBK

Boiling Point 317.2 °C at 760 mmHg ChemBK

Solubility

Soluble in DMSO and pyridine;

Slightly soluble in methanol;

Highly soluble in water.

ChemBK, MedChemExpress

Optical Rotation [α]D
Data not available in the

searched literature.

¹H NMR Data

Specific data for Sequoyitol is

not readily available. Data for

the parent compound, myo-

inositol, is available for

reference.

¹³C NMR Data

Specific data for Sequoyitol is

not readily available. Data for

the parent compound, myo-

inositol, is available for

reference.

FT-IR Data

Specific data for Sequoyitol is

not readily available. Data for

the parent compound, myo-

inositol, is available for

reference.

Mass Spectrometry Data

Predicted GC-MS data is

available, but experimental

data is not readily available.

[2]

Crystal Structure Data
Data not available in the

searched literature.

Experimental Protocols
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General Protocol for Extraction and Purification of
Inositols from Plant Material
While a specific, detailed protocol for the isolation of sequoyitol was not found in the reviewed

literature, a general procedure for the extraction and purification of inositols from plant sources,

such as soybeans, can be adapted. This typically involves solvent extraction followed by

chromatographic purification.
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Plant Material (e.g., Soybean Meal) Defatting with Hexane Extraction with Aqueous Ethanol Filtration Concentration under Vacuum Ion-Exchange Chromatography Preparative HPLC Crystallization Pure Sequoyitol Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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